Cas no 2229600-25-1 (2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• CAS No: 2229600-25-1
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6056799
• PubChem ID: 165701709
• Update Time: 2025-05-21

2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-α-(fluoromethyl)-6-methylbenzenemethanol
• 2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol
• EN300-2000488
• 2229600-25-1

• Inchi： 1S/C9H10F2O/c1-6-3-2-4-7(11)9(6)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： IATLRNSLZDQAMK-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C)F)(O)CF

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol

Introduction to 2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol (CAS No. 2229600-25-1)

2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol, commonly referred to by its CAS number 2229600-25-1, is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structure featuring a fluorine atom at the second position of the ethanediol backbone and a substituted phenyl group, has garnered attention due to its potential in drug design and synthesis. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor targeting.

The structural features of 2-fluoro-1-(2-fluoro-6-methylphenyl)ethan-1-ol make it an attractive candidate for various chemical transformations. The presence of two fluorine atoms introduces electronic effects that can modulate the compound's reactivity and bioavailability. Fluorine substitution is known to enhance lipophilicity, which is crucial for drug molecules aiming to cross biological membranes. Moreover, the methyl group attached to the phenyl ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of cas no 2229600-25-1. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have significantly improved both yield and purity. These innovations are critical for scaling up production to meet increasing demand in research and development sectors.

In terms of application, cas no 2229600-25-1 has been extensively studied for its potential as an intermediate in drug synthesis. Its ability to act as a chiral auxiliary or a building block for complex molecules has been explored in numerous research papers. For instance, recent studies have demonstrated its utility in constructing bioactive compounds targeting G-protein coupled receptors (GPCRs), which are implicated in various diseases such as cardiovascular disorders and cancer.

The toxicological profile of cas no 2229600-related compounds has also been a focal point of recent investigations. Understanding the safety aspects is paramount before any compound can be considered for therapeutic use. Preliminary data suggest that while cas no 229600-based compounds exhibit promising biological activity, their toxicity profiles require further scrutiny to ensure safe dosing levels.

In conclusion, cas no 87478734-related compounds like cas no 87478734-based agents continue to be a subject of intense research due to their potential in drug discovery and chemical synthesis. As technology advances, we can expect even more innovative applications for this compound, contributing significantly to the field of medicinal chemistry.